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Compound of Interest

tert-Butyl (6-methoxypyridin-2-
Compound Name:
yl)carbamate

Cat. No.: B153061

An In-depth Technical Guide on the Safety and Handling of tert-Butyl (6-methoxypyridin-2-
yl)carbamate

For Research, Scientific, and Drug Development Professionals

This document provides comprehensive safety and handling information for tert-Butyl (6-
methoxypyridin-2-yl)carbamate (CAS No. 855784-40-6). The guidelines presented herein are
intended to support the safe use of this compound in a laboratory setting.

Chemical Identification and Properties

Property Value Source(s)
CAS Number 855784-40-6 [1]
Molecular Formula C11H16N203 [1]
Molecular Weight 224.26 g/mol [1]
Appearance Solid [1]

Boiling Point 275.3°C at 760 mmHg [1][2]13]
Density 1.146 g/cm3 [3]

Storage Temperature 2-8°C, under inert atmosphere  [1][4]
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Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.

GHS Classification:
o Acute Toxicity, Oral (Category 4)[1]
e Serious Eye Damage/Eye Irritation (Category 2A)[1]
Pictogram:
¢ GHSO07 (Exclamation Mark)
Signal Word:
e Warning
Hazard Statements:
e H302: Harmful if swallowed.[1]
o H319: Causes serious eye irritation.[1]
Precautionary Statements:
e Prevention:
o P264:. Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/ eye protection/ face protection.
e Response:

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel
unwell.
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o P330: Rinse mouth.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1]

o P337 + P313: If eye irritation persists: Get medical advice/ attention.

o Storage:
o Store in a well-ventilated place. Keep container tightly closed.
e Disposal:
o P501: Dispose of contents/ container to an approved waste disposal plant.

Experimental Protocols: Safe Handling Workflow

While specific experimental protocols for this compound are not readily available, a generalized
workflow for handling potentially hazardous solid chemicals is crucial for ensuring laboratory
safety.
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Caption: General workflow for safely handling a hazardous solid chemical in a laboratory
setting.

Methodology for Safe Handling:

o Preparation Phase:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the
SDS for tert-Butyl (6-methoxypyridin-2-yl)carbamate.

o Risk Assessment: Evaluate the risks associated with the planned experiment, considering
the quantities used and the reactions involved.

o Engineering Controls: Ensure a properly functioning fume hood or other ventilated
enclosure is available and in use.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[1]

e Handling Phase:

o Weighing: Weigh the solid compound within the fume hood to minimize inhalation of any
dust particles. Avoid the formation of dust and aerosols.[1]

o Chemical Manipulation: Conduct all experimental procedures involving this compound
within the fume hood.

o Storage: Keep the container tightly closed when not in use.[1]
e Post-Handling Phase:

o Decontamination: Clean the work area, including the balance and any spatulas or
glassware used, to remove any residual chemical.

o Waste Disposal: Dispose of contaminated waste, including gloves and weighing paper, in
a designated hazardous waste container.

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination.
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o Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1]

First Aid Measures

In case of exposure, follow these first aid protocols and seek medical attention.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[1]

Fire-Fighting and Accidental Release Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Fire-Fighting Procedures: Wear a self-contained breathing apparatus for firefighting if
necessary.

o Accidental Release:

o Use personal protective equipment. Avoid dust formation and breathing vapors, mist, or
gas. Ensure adequate ventilation.

o Do not let the product enter drains.[1]

o Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in
suitable, closed containers for disposal.

Toxicological and Ecological Information
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+ Toxicological Properties: The chemical, physical, and toxicological properties have not been
thoroughly investigated. It is known to be harmful if swallowed and causes serious eye
irritation.[1]

« Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

+ Ecological Information: Do not let the product enter drains.[1]

Disposal Considerations

Dispose of this chemical and its container through a licensed disposal company. Follow all
federal, state, and local environmental regulations.

Exposure Event First Aid Response
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Caption: Logical relationship between exposure type and the corresponding first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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